Cas no 1805442-85-6 (3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-sulfonyl chloride)

• Product Name: 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-sulfonyl chloride
• CAS No: 1805442-85-6
• MF: C₇H₅BrClF₂NO₂S
• MW: 320.538905858994
• CID: 4864141
• Update Time: 2025-08-05

3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-sulfonyl chloride

• Inchi： 1S/C7H5BrClF2NO2S/c1-3-4(6(10)11)2-5(8)7(12-3)15(9,13)14/h2,6H,1H3
• InChI Key： UTNNHRMNGTYIHS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)C(C)=NC=1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-sulfonyl chloride

3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-sulfonyl chloride

3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-sulfonyl chloride, also known by its CAS number 1805442-85-6, is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a pyridine ring substituted with a bromine atom at position 3, a difluoromethyl group at position 5, and a methyl group at position 6. The sulfonyl chloride group (-SO₂Cl) is attached at position 2 of the pyridine ring, making it a versatile building block for further chemical transformations.

The synthesis of 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-sulfonyl chloride typically involves multi-step reactions, including nucleophilic substitutions, oxidations, and chlorinations. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields. Additionally, the use of catalytic systems has been reported to enhance the selectivity and sustainability of the synthesis process.

The physical and chemical properties of this compound are critical for its applications. It has a high boiling point due to the strong sulfur-oxygen bonds in the sulfonyl group, making it suitable for high-temperature reactions. The presence of electron-withdrawing groups such as bromine and difluoromethyl groups increases the electrophilicity of the sulfonyl chloride moiety, facilitating nucleophilic attacks during subsequent reactions. This property makes it an excellent candidate for generating sulfonamides, sulfonates, and other derivatives with specific functionalities.

In terms of applications, 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-sulfonyl chloride has found extensive use in drug discovery programs. Its ability to act as a bioisostere or a scaffold for constructing complex molecular architectures has been leveraged in developing novel therapeutic agents. For example, recent studies have demonstrated its potential in designing inhibitors for kinases and other enzyme targets associated with cancer and inflammatory diseases. The unique substitution pattern on the pyridine ring allows for fine-tuning of pharmacokinetic properties such as solubility, permeability, and metabolic stability.

Beyond pharmaceuticals, this compound has also been explored in materials science for its role in synthesizing advanced polymers and coatings. The sulfonyl chloride group can be converted into sulfonate esters or other functional groups that enhance the performance of polymeric materials in terms of thermal stability, mechanical strength, and resistance to environmental factors. Recent research has focused on incorporating this compound into biodegradable polymers for sustainable applications.

The environmental impact and safety profile of 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-sulfonyl chloride are important considerations for its industrial use. While it is not classified as a hazardous chemical under standard regulations, proper handling procedures are recommended due to its reactivity with water and alcohols. Occupational exposure should be minimized through appropriate protective measures such as gloves, goggles, and ventilation systems.

In conclusion, 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-sulfonyl chloride is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as an intermediate in complex molecule synthesis while offering opportunities for innovation in drug discovery and materials science. As research continues to uncover new synthetic pathways and functionalizations, this compound is expected to play an increasingly important role in advancing modern chemistry.